Cas no 271-26-1 (3H-Indole)

3H-Indole structure

Product Name:3H-Indole

CAS No:271-26-1

Molecular Formula:C₈H₇N

Molecular Weight:117.14788

CID:254896

PubChem ID:3083560

3H-Indole Properties

Names and Identifiers

- 3H-Indole
- 3H-Pseudoindole
- RKJUIXBNRJVNHR-UHFFFAOYSA-N
- DTXSID60181561
- SCHEMBL60763
- 271-26-1
- Q27116522
- CHEBI:35579
- +Expand
- InChIKey： RKJUIXBNRJVNHR-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H7N/c1-2-4-8-7(3-1)5-6-9-8/h1-4,6H,5H2
- SMILES： N1C2C(=CC=CC=2)CC=1

Computed Properties

Exact Mass: 117.05800
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 117.058
Heavy Atom Count: 9
Complexity: 129
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1
Topological Polar Surface Area: 12.4Å²

Experimental Properties

LogP: 1.38060
PSA: 12.36000
Refractive Index: 1.603
Boiling Point: 236.3°C at 760 mmHg
Flash Point: 88.3°C
Density: 1.07

3H-Indole Related Literature

1. Rational design, synthesis and molecular modeling studies of novel anti-oncological alkaloids against melanoma

Adel S. Girgis,Siva S. Panda,Aladdin M. Srour,Hanaa Farag,Nasser S. M. Ismail,Mohamed Elgendy,Amal K. Abdel-Aziz,Alan R. Katritzky Org. Biomol. Chem. 2015 13 6619
2. Site specificity of [3,3] sigmatropic rearrangements of 3-allyl- and 3-(prop-2-ynyl)-3H-indoles

Robert K. Bramely,Joseph Caldwell,Ronald Grigg J. Chem. Soc. Perkin Trans. 1 1973 1913
3. 181. The mechanism of heterocyclic ring expansions. Part I. The reaction of 2,3-dimethylindole with dichlorocarbene

C. W. Rees,C. E. Smithen J. Chem. Soc. 1964 928
4. Organoboron compounds constructed through the tautomerization of 1H-indole to 3H-indole for red OLEDs

Guoqi Xia,Cheng Qu,Yunlong Zhu,Kaiqi Ye,Zuolun Zhang,Yue Wang J. Mater. Chem. C 2021 9 6834
5. Unsymmetrical pentamethine cyanines for visualizing physiological acidities from the whole-animal to the cellular scale with pH-responsive deep-red fluorescence

Yicheng Wang,Zuhai Lei,Cong Wang,Chong Cao,Jiayi Hu,Ling Du,Limei Han,Cong Li RSC Adv. 2021 11 17871
6. Synthesis, and QSAR analysis of anti-oncological active spiro-alkaloids

Adel S. Girgis,Siva S. Panda,I. S. Ahmed Farag,A. M. El-Shabiny,A. M. Moustafa,Nasser S. M. Ismail,Girinath G. Pillai,Chandramukhi S. Panda,C. Dennis Hall,Alan R. Katritzky Org. Biomol. Chem. 2015 13 1741
7. Synthesis and molecular modeling studies of indole-based antitumor agents

Riham F. George,Siva S. Panda,El-Sayed M. Shalaby,Aladdin M. Srour,I. S. Ahmed Farag,Adel S. Girgis RSC Adv. 2016 6 45434
8. 308. The reactivity of the alkylthio-group in nitrogen ring compounds. Part II. Cyanine bases from 3,3-dimethyl-2-methylthio-3H-indole

G. E. Ficken,J. D. Kendall J. Chem. Soc. 1960 1529
9. 308. The reactivity of the alkylthio-group in nitrogen ring compounds. Part II. Cyanine bases from 3,3-dimethyl-2-methylthio-3H-indole

G. E. Ficken,J. D. Kendall J. Chem. Soc. 1960 1529
10. 182. The mechanism of heterocyclic ring expansions. Part II. The reaction of methylindoles with halogenocarbenes

C. W. Rees,C. E. Smithen J. Chem. Soc. 1964 938

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